Cas no 2228770-94-1 (1-({bicyclo2.2.1heptan-2-yl}methyl)-N-methylcyclopropan-1-amine)

• Product Name: 1-({bicyclo2.2.1heptan-2-yl}methyl)-N-methylcyclopropan-1-amine
• CAS No: 2228770-94-1
• MF: C₁₂H₂₁N
• MW: 179.30184340477
• CID: 5825761
• PubChem ID: 165610387
• Update Time: 2025-10-28

1-({bicyclo2.2.1heptan-2-yl}methyl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-({bicyclo2.2.1heptan-2-yl}methyl)-N-methylcyclopropan-1-amine
• EN300-1750601
• 2228770-94-1
• 1-({bicyclo[2.2.1]heptan-2-yl}methyl)-N-methylcyclopropan-1-amine

• Inchi： 1S/C12H21N/c1-13-12(4-5-12)8-11-7-9-2-3-10(11)6-9/h9-11,13H,2-8H2,1H3
• InChI Key： NMBDOKBXGQTCRW-UHFFFAOYSA-N
• SMILES： N(C)C1(CC1)CC1CC2CCC1C2

Computed Properties

• Exact Mass: 179.167399674g/mol
• Monoisotopic Mass: 179.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Additional information on 1-({bicyclo2.2.1heptan-2-yl}methyl)-N-methylcyclopropan-1-amine

1-({Bicyclo[2.2.1]Heptan-2-yl}Methyl)-N-Methylcyclopropan-1-Amine: A Comprehensive Overview

The compound 1-({bicyclo[2.2.1]heptan-2-yl}methyl)-N-methylcyclopropan-1-amine, with CAS No. 2228770-94-1, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure and its potential applications in drug design and development. The molecule consists of a cyclopropane ring fused with a bicyclo[2.2.1]heptane moiety, which contributes to its rigid and compact structure, making it an intriguing subject for both theoretical and experimental studies.

Recent advancements in computational chemistry have allowed researchers to delve deeper into the electronic properties and reactivity of this compound. For instance, studies utilizing density functional theory (DFT) have revealed that the bicyclo[2.2.1]heptane ring exerts a significant influence on the electronic distribution of the molecule, thereby affecting its reactivity in various chemical reactions. This insight has paved the way for the exploration of novel synthetic pathways to access this compound, which could potentially enhance its scalability for industrial applications.

One of the most promising areas of research involving 1-({bicyclo[2.2.1]heptan-2-yl}methyl)-N-methylcyclopropan-1-amine is its application in medicinal chemistry. The compound's unique structure has been shown to exhibit remarkable bioactivity, particularly in inhibiting certain enzymes associated with neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier efficiently, making it a potential candidate for developing next-generation therapeutics.

In addition to its pharmacological applications, this compound has also found relevance in materials science. Its rigid structure and high thermal stability make it an attractive candidate for use in polymer synthesis and as a building block for advanced materials with tailored properties. Researchers have explored its use in creating self-healing polymers, where the cyclopropane ring plays a critical role in enabling reversible covalent bonds under specific conditions.

The synthesis of 1-({bicyclo[2.2.1]heptan-2-yl}methyl)-N-methylcyclopropan-1-amine typically involves a multi-step process that combines principles from stereochemistry and catalytic chemistry. One widely adopted method involves the use of transition metal catalysts to facilitate key steps such as cyclopropanation and ring-forming reactions. Recent breakthroughs in asymmetric catalysis have enabled the synthesis of enantiomerically pure versions of this compound, which are invaluable for studying its stereochemical properties and biological activity.

From an environmental standpoint, there is growing interest in understanding the biodegradability and ecological impact of this compound. Preliminary studies suggest that it exhibits moderate biodegradability under aerobic conditions, though further research is required to assess its long-term environmental fate and potential risks to aquatic ecosystems.

In conclusion, 1-({bicyclo[2.2.1]heptan-2-yl}methyl)-N-methylcyclopropan-1-amine stands as a testament to the ingenuity of modern chemical synthesis and its diverse applications across multiple disciplines. As research continues to uncover new facets of this compound's properties and potential uses, it is poised to play an increasingly important role in advancing both scientific knowledge and practical innovations.